Cas no 738575-19-4 (1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI))

1-Azabicyclo[3.2.1]octan-3-amine, (3-exo)-(9CI), is a bicyclic amine compound with a rigid molecular framework, offering unique steric and electronic properties. Its exo-configuration enhances stability and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. The bicyclic structure provides a constrained geometry, facilitating stereocontrol in asymmetric synthesis. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs, due to its ability to mimic natural alkaloid scaffolds. High purity and well-defined stereochemistry ensure reproducibility in complex reactions. Its versatility in functionalization further expands its utility in medicinal chemistry and material science.
1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) structure
738575-19-4 structure
Product Name:1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)
CAS No:738575-19-4
MF:C7H14N2
MW:126.199461460114
CID:559915
Update Time:2025-06-12

1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.1]octan-3-amine,(1R,3R,5R)-rel-
    • 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)- (9CI)
    • 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)
    • 1-Azabicyclo[3.2.1]octan-3-amine, (1R,3R,5R)-rel-
    • exo-1-azabicyclo[3.2.1]octan-3-amine
    • Inchi: 1S/C7H14N2/c8-7-3-6-1-2-9(4-6)5-7/h6-7H,1-5,8H2/t6-,7-/m1/s1
    • InChI Key: LVJFNUWSKALVNL-RNFRBKRXSA-N
    • SMILES: [N@]12C[C@]([H])(CC1)C[C@@H](N)C2

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1550006-1g
(3S,5R)-1-azabicyclo[3.2.1]Octan-3-amine
738575-19-4 98%
1g
¥23800.00 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-100MG
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
100MG
¥ 2,475.00 2023-03-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-250MG
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
250MG
¥ 3,960.00 2023-03-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-500MG
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
500MG
¥ 6,600.00 2023-03-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-1G
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
1g
¥ 9,900.00 2023-03-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-5G
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
5g
¥ 29,700.00 2023-03-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-100mg
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
100mg
¥2475.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-250mg
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
250mg
¥3960.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-500mg
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
500mg
¥6600.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ068-1g
exo-1-azabicyclo[3.2.1]octan-3-amine
738575-19-4 95%
1g
¥9900.0 2024-04-17

1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Related Literature

Additional information on 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)

Introduction to 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) and Its Significance in Modern Chemical Research

1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI), identified by its CAS number 738575-19-4, is a compound of significant interest in the field of medicinal chemistry and chemical biology. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential applications in the development of novel therapeutic agents. The compound's distinct bicyclic scaffold, featuring a nitrogen atom integrated into a three-membered ring, makes it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The structural motif of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) is characterized by its rigid, cyclic backbone, which can serve as a scaffold for designing molecules with specific biological activities. The presence of the nitrogen atom in the ring introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. This feature has made the compound an attractive subject for researchers seeking to develop small-molecule inhibitors or modulators.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug development. Heterocycles are known for their diverse biological activities and are frequently found in active pharmaceutical ingredients (APIs). The bicyclic amine core of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) aligns well with this trend, as it combines the structural rigidity of a bicyclic system with the functional versatility of an amine group.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By modifying various positions on the bicyclic scaffold, chemists can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity to identify lead candidates for further optimization.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The rigid structure of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) can provide stability to pharmacophores, ensuring that they adopt the correct orientation when interacting with biological targets. However, the presence of the nitrogen atom also allows for some degree of conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The stereochemistry of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) is another critical factor that influences its potential as a pharmacological agent. The (3-exo) configuration indicates the spatial arrangement of substituents around the three-membered ring, which can significantly impact biological activity. Researchers often use computational methods to predict how different stereochemical isomers might interact with biological targets, allowing them to prioritize synthesis efforts on the most promising candidates.

Advances in synthetic chemistry have made it possible to access complex heterocyclic compounds more efficiently than ever before. The synthesis of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) exemplifies these capabilities, demonstrating how multi-step reactions can be used to construct intricate molecular frameworks from simpler precursors. These synthetic strategies are essential for expanding the chemical space available for drug discovery and ensuring that researchers have access to a wide range of molecular templates.

The pharmacological potential of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) has not been fully explored, but preliminary studies suggest that it may have applications in several therapeutic areas. For instance, its structural features could make it useful in developing drugs targeting neurological disorders, where precise molecular interactions are critical for efficacy and safety.

In conclusion, 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) represents an exciting opportunity for researchers in medicinal chemistry and chemical biology. Its unique structural features, combined with its potential as a scaffold for drug development, make it a compound worthy of further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.